molecular formula C9H8F2O3 B8336085 Methyl 2-(difluoromethyl)-4-hydroxybenzoate

Methyl 2-(difluoromethyl)-4-hydroxybenzoate

Cat. No. B8336085
M. Wt: 202.15 g/mol
InChI Key: QNPWMSAPNAHQSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(difluoromethyl)-4-hydroxybenzoate is a useful research compound. Its molecular formula is C9H8F2O3 and its molecular weight is 202.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(difluoromethyl)-4-hydroxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(difluoromethyl)-4-hydroxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H8F2O3

Molecular Weight

202.15 g/mol

IUPAC Name

methyl 2-(difluoromethyl)-4-hydroxybenzoate

InChI

InChI=1S/C9H8F2O3/c1-14-9(13)6-3-2-5(12)4-7(6)8(10)11/h2-4,8,12H,1H3

InChI Key

QNPWMSAPNAHQSF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)O)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To methyl 2-(difluoromethyl)-4-(methoxymethoxy)benzoate (720 mg) were added 2N hydrochloric acid (6 ml) and ethanol (6 ml), and the mixture was stirred at 80° C. for 3 hours. The mixture was cooled to room temperature, and water was added thereto, and extracted with ethyl acetate. To the extract was added a saturated aqueous sodium chloride solution, and the mixture was dried over sodium sulfate, filtered, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (500 mg).
Name
methyl 2-(difluoromethyl)-4-(methoxymethoxy)benzoate
Quantity
720 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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